Cas no 176040-79-2 (1H,2H,3H,9H-pyrrolo2,1-bquinazoline dihydrate hydrochloride)

• Product Name: 1H,2H,3H,9H-pyrrolo2,1-bquinazoline dihydrate hydrochloride
• CAS No: 176040-79-2
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5181632
• PubChem ID: 20787488
• Update Time: 2025-07-09

1H,2H,3H,9H-pyrrolo2,1-bquinazoline dihydrate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline hydrochloride dihydrate
• 1H,2H,3H,9H-pyrrolo2,1-bquinazoline dihydrate hydrochloride

• Inchi： 1S/C11H12N2.ClH.H2O/c1-2-5-10-9(4-1)8-13-7-3-6-11(13)12-10;;/h1-2,4-5H,3,6-8H2;1H;1H2
• InChI Key： FKJPOYVNZMUHHI-UHFFFAOYSA-N
• SMILES： C12CCCN1CC1=CC=CC=C1N=2.Cl.O

Additional information on 1H,2H,3H,9H-pyrrolo2,1-bquinazoline dihydrate hydrochloride

Introduction to 1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline dihydrate hydrochloride (CAS No. 176040-79-2) and Its Emerging Applications in Chemical Biology

The compound 1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline dihydrate hydrochloride (CAS No. 176040-79-2) represents a fascinating scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its fused pyrrole and quinazoline rings, has garnered attention due to its structural complexity and diverse biological activities. The dihydrate hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and molecular studies.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of nitrogen-containing heterocycles due to their inherent bioactivity. The pyrrolo[2,1-b]quinazoline core is particularly noteworthy for its presence in several bioactive natural products and pharmacologically relevant compounds. Researchers have been intrigued by its ability to interact with various biological targets, including enzymes and receptors, which underscores its therapeutic promise. The dihydropyrido[1,2-a][1,10]phenanthroline scaffold derived from this compound has been implicated in multiple pharmacological pathways, making it a cornerstone in the design of novel therapeutic agents.

One of the most compelling aspects of 1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline dihydrate hydrochloride is its versatility in medicinal chemistry applications. The quinazoline moiety is well-documented for its role in anticancer, antiviral, and anti-inflammatory drug development. For instance, derivatives of quinazoline have shown remarkable efficacy in inhibiting kinases and other enzymes involved in tumor progression. Similarly, the pyrrole ring contributes to the molecule's ability to modulate biological processes by engaging with heme-containing proteins and other macromolecules. This dual functionality makes the compound an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

Recent advancements in computational chemistry have further propelled the study of this compound. Molecular modeling techniques have been employed to elucidate its binding interactions with target proteins at an atomic level. These studies have revealed that the pyrrolo[2,1-b]quinazoline scaffold can adopt multiple conformations upon binding to biological targets, which may explain its broad spectrum of activity. Additionally, virtual screening approaches have identified several analogs of this compound that exhibit enhanced potency and selectivity. Such insights are crucial for guiding experimental efforts and accelerating the discovery of novel drug candidates.

The dihydrate hydrochloride form of this compound offers practical advantages in synthetic and analytical workflows. The presence of water molecules stabilizes the structure while maintaining adequate solubility for biological assays. This balance is critical for ensuring reproducibility in high-throughput screening (HTS) campaigns and for facilitating downstream applications such as crystallographic studies. Furthermore, the hydrochloride salt form enhances the compound's stability under various storage conditions, reducing degradation over time and preserving its integrity for long-term research projects.

In clinical settings, derivatives of 1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline dihydrate hydrochloride are being evaluated for their potential as therapeutic agents. Preliminary studies have demonstrated promising results in preclinical models of cancer and inflammation. For example, certain analogs have exhibited inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Similarly, modifications to the quinazoline core have led to compounds with potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes and other inflammatory mediators. These findings highlight the compound's potential as a lead molecule for developing next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the therapeutic potential of 1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline dihydrate hydrochloride. Predictive models have been developed to identify optimal substitutions on the heterocyclic core that could enhance binding affinity or metabolic stability. These computational tools complement traditional experimental approaches by providing rapid assessments of molecular properties before synthesis begins. As a result，the process of identifying promising candidates from vast chemical libraries has become more efficient than ever before.

Future research directions may focus on expanding the chemical space around this scaffold through functionalization strategies that introduce new biological activities or improve pharmacokinetic profiles. For instance，incorporating halogen atoms or alkyl groups into specific positions could modulate electronic properties or influence metabolic pathways favorably．Additionally， exploring prodrug formulations might enhance bioavailability while minimizing side effects．Such endeavors would leverage both experimental expertise．and computational insights．to maximize．the therapeutic potential．of this versatile molecule．

The growing interest in pyrrolo[2，1-b]quinazoline derivatives underscores their importance as building blocks in modern drug discovery．The unique combination．of structural features．and biological activities makes them ideal candidates for developing innovative therapies across multiple disease areas．As research continues to uncover new applications，compounds like 1H，2H，3H，9H-pyrrolo[2，1-b]quinazoline dihydrate hydrochloride will undoubtedly play a pivotal role in shaping future treatments．By combining traditional medicinal chemistry principles with cutting-edge technologies，scientists are poised to unlock unprecedented opportunities for improving human health through targeted molecular interventions．